N-butyl-2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)benzamide

• IUPAC Name: N-butyl-2-[[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C20H22ClFN2O2S/c1-2-3-11-23-20(26)14-7-4-5-10-18(14)24-19(25)13-27-12-15-16(21)8-6-9-17(15)22/h4-10H,2-3,11-13H2,1H3,(H,23,26)(H,24,25)
• InChI Key: DKOZNRYVZAJMGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=CC=C1NC(=O)CSCC2=C(C=CC=C2Cl)F
• Molecular Formula: C20H22ClFN2O2S
• Molecular Weight: 408.9 g/mol

Description

N-Butyl-2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BTF-1 and is a member of the benzamides family. The unique chemical structure of BTF-1 makes it an interesting target for researchers who are interested in developing new drugs that can target specific biological pathways.

Mechanism of Action

The mechanism of action of BTF-1 is not fully understood, but it is thought to involve the inhibition of specific biological pathways. BTF-1 has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDACs, BTF-1 may alter the expression of genes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
BTF-1 has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that BTF-1 can induce apoptosis (programmed cell death) in cancer cells, inhibit cancer cell migration and invasion, and reduce inflammation. In addition, BTF-1 has been shown to have neuroprotective effects, and it may be a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using BTF-1 in lab experiments is that it has a well-defined chemical structure, which makes it easier to study its biological effects. In addition, BTF-1 has been shown to have potent anti-cancer activity in vitro, which makes it a promising candidate for the development of new cancer drugs. However, there are also some limitations to using BTF-1 in lab experiments. For example, the synthesis of BTF-1 is a complex process that requires specialized equipment and expertise, which may limit its availability to some researchers.

Future Directions

There are several future directions for research on BTF-1. One area of focus is the development of new cancer drugs that are based on the chemical structure of BTF-1. Researchers are also interested in investigating the potential use of BTF-1 in the treatment of other diseases, including inflammation and neurodegenerative disorders. In addition, further studies are needed to fully understand the mechanism of action of BTF-1 and its effects on biological pathways.

Synthesis Methods

The synthesis of BTF-1 involves several steps that require specialized equipment and expertise. The first step involves the synthesis of 2-chloro-6-fluorobenzylthiol, which is then reacted with N-Butyl-2-amino-benzamide to form the intermediate product. The intermediate product is then reacted with acetic anhydride to form the final product, N-Butyl-2-({[(2-chloro-6-fluorobenzyl)thio]acetyl}amino)benzamide. The synthesis of BTF-1 is a complex process that requires careful attention to detail to ensure high yields and purity.

Scientific Research Applications

BTF-1 has been extensively studied in scientific research due to its potential therapeutic applications. Researchers have investigated the use of BTF-1 in the treatment of various diseases, including cancer, inflammation, and neurological disorders. BTF-1 has been shown to have potent anti-cancer activity in vitro, and it has been suggested that it may be a promising candidate for the development of new cancer drugs.